6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-7H-purine

• IUPAC Name: 6-[4-(5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-7H-purine
• InChI: InChI=1S/C16H20N8/c1-3-12-11(2)17-8-21-15(12)23-4-6-24(7-5-23)16-13-14(19-9-18-13)20-10-22-16/h8-10H,3-7H2,1-2H3,(H,18,19,20,22)
• InChI Key: PAVNRDKFONLEHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CN=C1N2CCN(CC2)C3=NC=NC4=C3NC=N4)C
• Molecular Formula: C16H20N8
• Molecular Weight: 324.38 g/mol

Description

The compound “6-[4-(5-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-7H-purine” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would include a purine ring attached to a piperazine ring via a single bond, and a pyrimidinyl ring attached to the piperazine ring. The pyrimidinyl ring would have ethyl and methyl substituents.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with all chemicals, it should be handled with care, and appropriate safety measures should be taken when handling and storing it.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, its physical and chemical properties, and its potential uses, such as its potential role as a protein tyrosine kinase inhibitor.